Cas no 882679-22-3 (3-Iodo-4-methyl-2-nitrobenzoic acid)

• Product Name: 3-Iodo-4-methyl-2-nitrobenzoic acid
• CAS No: 882679-22-3
• MF: C₈H₆INO₄
• MW: 307.042014598846
• CID: 2129906
• Update Time: 2023-08-04

3-Iodo-4-methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-methyl-2-nitrobenzoic acid
• JJEOBMVZKBUYAE-UHFFFAOYSA-N
• Benzoicacid,3-iodo-4-methyl-2-nitro-
• 3-Iodo-4-methyl-2-nitrobenzoic acid

• Inchi： 1S/C8H6INO4/c1-4-2-3-5(8(11)12)7(6(4)9)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： JJEOBMVZKBUYAE-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=O)O)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 83.1